Cas no 1805650-40-1 (Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate)
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate
-
- Inchi: 1S/C11H9ClFNO2/c1-2-16-11(15)9-4-10(13)8(6-14)3-7(9)5-12/h3-4H,2,5H2,1H3
- InChI Key: FKWMBKAXTAFGOH-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C#N)C(=CC=1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.3
- Topological Polar Surface Area: 50.1
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018060-250mg |
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate |
1805650-40-1 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015018060-500mg |
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate |
1805650-40-1 | 97% | 500mg |
823.15 USD | 2021-06-18 | |
| Alichem | A015018060-1g |
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate |
1805650-40-1 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate (CAS No. 1805650-40-1): A Comprehensive Overview
Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate (CAS No. 1805650-40-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various biologically active molecules. Its molecular structure, incorporating both electron-withdrawing and electron-donating groups, makes it a versatile intermediate in the development of novel therapeutic agents.
The compound's structure consists of a benzoate core substituted with a 2-chloromethyl group, a 4-cyano group, and a 5-fluorine atom. These substituents contribute to its reactivity and make it an attractive candidate for further functionalization. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the fluorine atom can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.
In recent years, Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate has been extensively studied for its potential applications in drug discovery. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism. The 2-chloromethyl moiety, in particular, has been shown to facilitate the formation of covalent bonds with specific amino acid residues in target proteins, leading to potent inhibition.
The pharmaceutical industry has been particularly interested in leveraging this compound for its ability to modulate biological pathways associated with inflammation and neurodegeneration. Researchers have reported on the synthesis of derivatives of Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate that exhibit anti-inflammatory properties by inhibiting key signaling pathways. Additionally, preliminary studies suggest that modifications to the benzoate core can enhance binding affinity to receptors involved in neuroprotective mechanisms.
The chemical synthesis of Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination followed by condensation with malonic acid derivatives, followed by esterification to introduce the ethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve the efficiency of these transformations.
The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have shown that Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate maintains its integrity under controlled temperatures and pH conditions, making it suitable for long-term storage and transportation. However, exposure to strong oxidizing agents or extreme temperatures may lead to degradation, necessitating careful handling and storage protocols.
In terms of biological activity, Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate and its derivatives have shown promise in preclinical models. For example, derivatives with optimized substitution patterns have demonstrated efficacy in reducing inflammatory responses in cell-based assays. Furthermore, animal studies have indicated potential therapeutic benefits in models of chronic diseases, although further research is needed to fully understand their mechanisms of action.
The development of new synthetic methodologies for Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate continues to be an active area of research. Innovations in catalytic systems and green chemistry principles are being explored to develop more sustainable and efficient synthetic routes. These advancements not only improve the accessibility of the compound but also align with global efforts to minimize environmental impact.
The future prospects for Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate are promising, with ongoing studies focusing on expanding its applications in drug discovery and material science. As our understanding of biological pathways grows, so does the potential for this compound to contribute to novel therapeutic strategies. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.
1805650-40-1 (Ethyl 2-chloromethyl-4-cyano-5-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)